Ultrasensitive water-processed monolayer photodetectors†
Chemical Science Pub Date: 2011-02-01 DOI: 10.1039/C0SC00488J
Abstract
Solution-processed photodetectors with high sensitivity over a broad spectral range are highly desirable for low-cost, large-area sensing applications in both industrial and scientific communities. In general, the detector sensitivities are limited by inefficient carrier dissociation and transport of materials and high contact Schottky barriers. Here we detail a combined method to make ultrasensitive water-processed photodetectors based on high-performance Langmuir–Blodgett (LB) monolayer transistors of semiconducting
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